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Compound of Interest

Compound Name: 2-lodo-5-nitroanisole

Cat. No.: B1296816

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-lodo-5-nitroanisole is a chemical compound that serves as a versatile building block in the
synthesis of various organic molecules. Its applications are found in the pharmaceutical,
agrochemical, and dye industries. A thorough understanding of its physical properties is
essential for its effective use in research and development, particularly in drug design and
synthesis where such characteristics influence reaction kinetics, formulation, and bioavailability.
This guide provides a detailed overview of the key physical properties of 2-lodo-5-
nitroanisole, supported by standard experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 2-lodo-5-nitroanisole are critical for its handling, storage, and
application in chemical synthesis. The compound typically appears as a white to light brown
solid.[1] For safe storage, it is recommended to keep it in a dark, dry, and sealed environment
at room temperature or under refrigeration.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 2-lodo-5-
nitroanisole.
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Property Value Source(s)
Molecular Formula C7HeINOs3 [2]
Molecular Weight 279.03 g/mol [1][2]
Melting Point 128-130°C [1]
133-135°C [3]

Boiling Point 341.2 °C at 760 mmHg

341.2 £ 32.0 °C (Predicted) [1]

Density 1.893 g/cm3

1.893 + 0.06 g/cm? (Predicted) [1]

Flash Point 160.1 °C

Vapor Pressure 0.000162 mmHg at 25°C
Refractive Index 1.629

Solubility Not explicitly stated

Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the key
physical properties of a solid organic compound like 2-lodo-5-nitroanisole.

Melting Point Determination

The melting point is a crucial indicator of a substance's purity. Pure crystalline compounds
typically exhibit a sharp melting point range of 0.5-1.0°C.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 2-lodo-5-nitroanisole is
packed into a thin-walled capillary tube, sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube, adjacent to a calibrated thermometer.[4]
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Heating: The sample is heated at a controlled rate. An initial rapid heating can be done to
determine an approximate melting point. Subsequently, a slower heating rate (around 1-2°C
per minute) is used as the temperature approaches the expected melting point.[4]

Observation: The temperatures at which the substance first begins to melt and when it
completely liquefies are recorded. This range represents the melting point.

Boiling Point Determination

While 2-lodo-5-nitroanisole is a solid at room temperature, its boiling point at a specific
pressure is a key physical constant.

Methodology: Micro Scale (Siwoloboff Method)
Sample Preparation: A small amount of the substance is placed in a micro test tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the micro
test tube containing the sample. The setup is then attached to a thermometer and heated in
a suitable apparatus like a Thiele tube.

Heating: The sample is heated gently. As the boiling point is approached, a steady stream of
bubbles will emerge from the open end of the inverted capillary tube.

Observation: The heat source is then removed. The temperature at which the liquid is drawn
back into the capillary tube is recorded as the boiling point. This occurs when the vapor
pressure of the substance equals the external atmospheric pressure.

Density Determination

The density of a solid can be determined using the principle of fluid displacement.
Methodology: Volume Displacement

e Mass Measurement: A sample of 2-lodo-5-nitroanisole is accurately weighed using an
analytical balance.

» Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
compound is insoluble, and the initial volume is recorded. The weighed solid is then carefully
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submerged in the liquid. The new volume is recorded. The difference between the final and
initial volumes gives the volume of the solid.[5]

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Solubility Determination

A gualitative assessment of solubility in various solvents is important for purification and
reaction setup.

Methodology: Qualitative Solubility Testing

o Sample Preparation: A small, measured amount (e.g., 25 mg) of 2-lodo-5-nitroanisole is
placed in a series of test tubes.

e Solvent Addition: A small volume (e.g., 0.75 mL) of various solvents (e.g., water, ethanol,
diethyl ether, dilute acid, dilute base) is added to each test tube.[6]

o Observation: Each tube is agitated vigorously. The substance is classified as soluble if it
dissolves completely, and insoluble if it does not. For compounds soluble in water, the pH
can be tested with litmus paper to indicate acidic or basic functional groups.[7]

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a solid chemical compound like 2-lodo-5-nitroanisole.
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Caption: Workflow for Physical Property Characterization.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1296816?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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